![molecular formula C7H11N3O B3038632 (4-Amino-2-ethylpyrimidin-5-yl)methanol CAS No. 876-21-1](/img/structure/B3038632.png)
(4-Amino-2-ethylpyrimidin-5-yl)methanol
Overview
Description
“(4-Amino-2-ethylpyrimidin-5-yl)methanol” is a chemical compound with the CAS Number: 876-21-1 and a molecular weight of 153.18 . It has a linear formula of C7H11N3O .
Synthesis Analysis
The synthesis of “this compound” involves the use of pyridine and thionyl chloride in dichloromethane and toluene . The reaction is cooled with an ice bath and stirred overnight . The solvent is then removed and the residue is used for the next step directly .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C7H11N3O . It consists of 7 carbon atoms, 11 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It should be stored in a dry place at a temperature between 2-8°C . .Scientific Research Applications
Crystallographic Studies
One of the applications of derivatives of (4-Amino-2-ethylpyrimidin-5-yl)methanol is in crystallography. For instance, the nitrate salt of 24-pyrimidinium crown 6, which is a derivative, has been analyzed for its crystal structure. This compound was produced by refluxing thiamin mononitrate in methanol and recrystallized from methanol. It crystallizes in the rhombohedral space group, providing insights into complex crystal structures (Cramer et al., 1997).
Organic Synthesis
This compound and its derivatives find applications in organic synthesis. For example, a study explored the catalyst-free domino reaction of ethyl 4-hydroxyalkyl-2-ynoate with N-heteroarylmethyl-N-2,2-difluoroethan-1-amine, leading to the synthesis of compounds in methanol under reflux conditions. These synthetic approaches are crucial for creating complex organic compounds with potential biological activities (Zhao et al., 2020).
Thermodynamic Studies
In thermodynamics, the solubility of similar compounds like 2-amino-4-chloro-6-methoxypyrimidine in various organic solvents, including methanol, has been studied. These studies are essential for understanding the solubility behavior of pyrimidine derivatives in different solvents, which is critical in pharmaceutical formulation and chemical synthesis (Yao et al., 2017).
Photoinduced Reactions
Derivatives of this compound have been used in photoinduced reactions. For instance, the photoinduced addition of methanol to certain dihydropyrrole derivatives has been studied, leading to the production of various pyrrolidine-2-ones. This highlights its role in photochemistry and the synthesis of novel compounds (Drew et al., 1999).
Computational Chemistry
In computational chemistry, pyrimethamine-based novel co-crystal salts with derivatives have been studied. These studies involve detailed computational investigations, including density functional theory (DFT), to understand the stability and chemical properties of these co-crystal salts (Ashfaq et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of (4-Amino-2-ethylpyrimidin-5-yl)methanol are Thiaminase-2 and Hydroxymethylpyrimidine/phosphomethylpyrimidine kinase . Thiaminase-2 is found in Bacillus subtilis, while Hydroxymethylpyrimidine/phosphomethylpyrimidine kinase is found in Salmonella typhimurium . These enzymes play crucial roles in the metabolism of thiamine compounds .
Mode of Action
This compound interacts with its targets by catalyzing an amino-pyrimidine hydrolysis reaction at the C5’ of the pyrimidine moiety of thiamine compounds . This reaction is part of a thiamine salvage pathway .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to thiamine metabolism
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption .
Result of Action
The molecular and cellular effects of this compound’s action are largely related to its impact on thiamine metabolism . By interacting with key enzymes in this pathway, the compound can influence the availability and utilization of thiamine in the body .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a dry environment at 2-8°C to maintain its stability . .
properties
IUPAC Name |
(4-amino-2-ethylpyrimidin-5-yl)methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O/c1-2-6-9-3-5(4-11)7(8)10-6/h3,11H,2,4H2,1H3,(H2,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFFWVQIKQQWSPQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(C(=N1)N)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501291869 | |
Record name | 4-Amino-2-ethyl-5-pyrimidinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501291869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
876-21-1 | |
Record name | 4-Amino-2-ethyl-5-pyrimidinemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=876-21-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-ethyl-5-pyrimidinemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501291869 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.